Cas no 142921-23-1 (2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• CAS No: 142921-23-1
• MF: C₁₃H₈ClF₃N₂
• MW: 284.664232254028
• CID: 108006
• PubChem ID: 11822189
• Update Time: 2025-04-18

2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• 2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)pyrrole-3-carbonitrile
• 2-(p-Chlorophenyl)-1-methyl-5-(trifluoromethyl)pyrrole-3-carbonitrile
• p-Chlorophenyl-1-methyl-5-(trifluoromethyl) pyrrole-3-carbonitrile
• 2-(p-Chlorophenyl)-1-methyl-5-(trifluoromethyl) pyrrole-3-carbonitrile
• SCHEMBL7543853
• DTXSID50473841
• p-Chlorophenyl-1-methyl-5-(trifluoromethyl)pyrrole-3-carbonitrile
• 142921-23-1

• Inchi： 1S/C13H8ClF3N2/c1-19-11(13(15,16)17)6-9(7-18)12(19)8-2-4-10(14)5-3-8/h2-6H,1H3
• InChI Key： YKMLXIXXQRSJAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C#N)C=C(C(F)(F)F)N1C

Computed Properties

• Exact Mass: 284.03294
• Monoisotopic Mass: 284.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72